4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one

• IUPAC Name: 3-acetyl-1-hexyl-4-hydroxy-2-phenyl-2H-pyrrol-5-one
• InChI: InChI=1S/C18H23NO3/c1-3-4-5-9-12-19-16(14-10-7-6-8-11-14)15(13(2)20)17(21)18(19)22/h6-8,10-11,16,21H,3-5,9,12H2,1-2H3
• InChI Key: IAOSQPWOMMQOPG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN1C(C(=C(C1=O)O)C(=O)C)C2=CC=CC=C2
• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol

Description

4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one, also known as AHP, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. AHP is a heterocyclic compound that contains a pyrrole ring and has a molecular formula of C21H25NO3. In

Mechanism of Action

The mechanism of action of 4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, it is believed that 4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one exerts its biological effects by interacting with specific cellular targets. For example, 4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one has been shown to inhibit the growth of bacteria by disrupting the bacterial cell membrane. 4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one has been shown to exhibit a range of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as acetylcholinesterase and tyrosinase. 4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one has also been shown to modulate the expression of various genes involved in inflammation and oxidative stress. In addition, 4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its relatively low toxicity. 4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one has been shown to be well-tolerated in animal studies, with no significant adverse effects reported. Another advantage of using 4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one is its ability to readily penetrate cell membranes, making it an effective tool for studying cellular processes. However, one limitation of using 4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one. One area of interest is the development of 4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one-based fluorescent probes for the detection of metal ions. Another potential area of research is the investigation of 4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one as a potential therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are also needed to fully elucidate the mechanism of action of 4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one and its potential applications in various fields.
In conclusion, 4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one is a compound that has shown significant potential in various scientific research applications. Its synthesis method is relatively simple, and it exhibits promising antibacterial, antifungal, antitumor, antioxidant, and anti-inflammatory properties. 4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one has also been investigated for its potential use as a fluorescent probe for the detection of metal ions. Further research is needed to fully understand the mechanism of action of 4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one and its potential applications in various fields.

Synthesis Methods

The synthesis of 4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one involves the reaction of 4-acetyl-3-hydroxy-5-phenyl-2(5H)-furanone and hexylamine. The reaction is usually carried out in the presence of a catalyst such as sulfuric acid or hydrochloric acid. The final product is obtained by recrystallization from a suitable solvent. The synthesis of 4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one is relatively simple and can be easily scaled up for industrial applications.

Scientific Research Applications

4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential applications in various fields. It has been found to exhibit promising antibacterial, antifungal, and antitumor activities. 4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one has also been shown to possess antioxidant and anti-inflammatory properties. In addition, 4-acetyl-1-hexyl-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one has been investigated for its potential use as a fluorescent probe for the detection of metal ions.